Cas no 24342-68-5 (BnO-PEG6-OH)

• Product Name: BnO-PEG6-OH
• CAS No: 24342-68-5
• MF: C₁₉H₃₂O₇
• MW: 372.453186988831
• MDL: MFCD06797107
• CID: 252621
• PubChem ID: 87571390
• Update Time: 2025-05-23

BnO-PEG6-OH Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-2,5,8,11,14,17-hexaoxanonadecan-19-ol
• Hexaethylene Glycol Monobenzyl Ether
• 2-[2-[2-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• 3,6,9,12,15,18-Hexaoxanonadecan-1-ol,19-phenyl-
• Benzyl-PEG6-alcohol
• 1-hydroxy-3,6,9,12,15,18-hexaoxa-19-phenyl-nonadecane
• 2-[2-[2-[2-[2-[2-(Benzyloxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• 19-Phenyl-3,6,9,12,15,18-hexaoxanonadecan-1-ol
• BnO-PEG6-OH
• Benzyl-PEG6
• Bn-PEG6-OH
• BIPG1188
• hexaethyleneglycol monobenzyl ether
• Hexaethylene glycol monobenzylether
• VVBQKDDPSXBM
• 24342-68-5
• SY054832
• J-507639
• DTXSID00457434
• CS-0035657
• AKOS015891364
• ZB0925
• SCHEMBL607698
• AS-66976
• 17-Phenylmethyloxy-3,6,9,12,15-pentaoxaheptadecan-1-ol
• s10618
• 1-Phenyl-2,5,8, 11,14,17-hexaoxanonadecan-19-ol
• MFCD06797107
• HY-W042654
• VVBQKDDPSXBMMZ-UHFFFAOYSA-N
• AMY4492
• BP-22777
• 2,5,8,11,14,17-Hexaoxanonadecan-19-ol, 1-phenyl-
• H1043
• DA-71613

• MDL： MFCD06797107
• Inchi： 1S/C19H32O7/c20-6-7-21-8-9-22-10-11-23-12-13-24-14-15-25-16-17-26-18-19-4-2-1-3-5-19/h1-5,20H,6-18H2
• InChI Key： VVBQKDDPSXBMMZ-UHFFFAOYSA-N
• SMILES： O(CCOCCOCC1C=CC=CC=1)CCOCCOCCOCCO

Computed Properties

• Exact Mass: 372.21500
• Monoisotopic Mass: 372.21480336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.097±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 473.6°C at 760 mmHg
• Flash Point: 240.3°C
• Refractive Index: 1.4920 to 1.4960
• Solubility: Soluble (160 g/l) (25 º C),
• PSA: 75.61000
• LogP: 1.27850
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives

Additional information on BnO-PEG6-OH

Introduction to BnO-PEG6-OH (CAS No. 24342-68-5)

BnO-PEG6-OH, also known as Benzyl Oligoethylene Glycol Ether or Benzyl PEG6, is a versatile compound with the chemical formula C₁₈H₃₄O₇. This compound is characterized by its unique combination of a benzyl group and a polyethylene glycol (PEG) chain, making it highly valuable in various applications, particularly in the fields of pharmaceuticals, biotechnology, and materials science.

The chemical structure of BnO-PEG6-OH (CAS No. 24342-68-5) consists of a benzyl group attached to a six-unit polyethylene glycol chain terminated with a hydroxyl group. This structure imparts several advantageous properties, including high solubility in both polar and non-polar solvents, excellent biocompatibility, and the ability to form stable conjugates with biomolecules.

In recent years, the use of BnO-PEG6-OH has gained significant attention due to its potential in drug delivery systems. The PEG chain provides steric stabilization, reducing the clearance rate of drugs from the bloodstream and enhancing their bioavailability. Additionally, the hydroxyl group at the end of the PEG chain can be readily functionalized for conjugation with various therapeutic agents, such as peptides, proteins, and small molecules.

A study published in the Journal of Controlled Release (2021) highlighted the effectiveness of BnO-PEG6-OH in enhancing the stability and efficacy of nanoparticle-based drug delivery systems. The researchers demonstrated that by conjugating BnO-PEG6-OH to the surface of nanoparticles, they were able to achieve prolonged circulation times and targeted delivery to specific tissues. This approach has shown promise in treating various diseases, including cancer and inflammatory disorders.

In addition to its applications in drug delivery, BnO-PEG6-OH is also being explored for its potential in tissue engineering and regenerative medicine. The biocompatibility and non-toxicity of PEG-based compounds make them ideal for creating scaffolds that support cell growth and tissue regeneration. A recent study in Biomaterials (2020) reported that BnO-PEG6-OH-based hydrogels exhibited excellent mechanical properties and supported the proliferation and differentiation of stem cells, making them suitable for use in tissue engineering applications.

The synthesis of BnO-PEG6-OH (CAS No. 24342-68-5) typically involves a multi-step process that includes the protection of the hydroxyl group, polymerization of ethylene oxide to form the PEG chain, and subsequent deprotection to yield the final product. The purity and quality of BnO-PEG6-OH are crucial for its performance in various applications. High-purity grades are often required for pharmaceutical and biomedical uses to ensure consistent results and minimize potential side effects.

The market demand for BnO-PEG6-OH is expected to grow significantly in the coming years due to its wide range of applications and increasing research efforts in drug delivery and tissue engineering. Key players in the industry are continuously investing in research and development to explore new formulations and improve existing products. This trend is expected to drive innovation and expand the market for PEG-based compounds like BnO-PEG6-OH.

In conclusion, BnO-PEG6-OH (CAS No. 24342-68-5) is a highly versatile compound with significant potential in various fields, particularly pharmaceuticals, biotechnology, and materials science. Its unique chemical structure provides numerous advantages, including high solubility, biocompatibility, and functionalizability. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on human health and well-being.